Methyl 3-bromoimidazo[1,2-A]pyridine-7-carboxylate

• IUPAC Name: methyl 3-bromoimidazo[1,2-a]pyridine-7-carboxylate
• InChI: InChI=1S/C9H7BrN2O2/c1-14-9(13)6-2-3-12-7(10)5-11-8(12)4-6/h2-5H,1H3
• InChI Key: VFFFBWRUZMAHFS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=NC=C(N2C=C1)Br
• Molecular Formula: C9H7BrN2O2
• DSSTOX Substance ID: DTXSID60672227
• Molecular Weight: 255.07 g/mol
• CAS RN: 342613-63-2

Description

“Methyl 3-bromoimidazo[1,2-A]pyridine-7-carboxylate” is a chemical compound used as a pharmaceutical intermediate. It is part of the organoheterocyclic compounds class, specifically the imidazopyridines.

Synthesis Analysis

The synthesis of “this compound” and similar compounds has been achieved through a chemodivergent process. This process involves the reaction of α-bromoketones and 2-aminopyridine under different conditions. N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP. The reaction conditions were mild and metal-free.

Molecular Structure Analysis

The molecular formula of “this compound” is C9H7BrN2O2. Its InChI Key is VFFFBWRUZMAHFS-UHFFFAOYSA-N. The SMILES representation is COC(=O)C1=CC2=NC=C(Br)N2C=C1.

Chemical Reactions Analysis

“this compound” can undergo various chemical reactions. For instance, 3-bromoimidazopyridines were obtained in ethyl acetate via a one-pot tandem cyclization/bromination process when only TBHP was added. The cyclization to form imidazopyridines was promoted by further bromination.

Physical And Chemical Properties Analysis

“this compound” appears as white crystals or powder. It has a melting point range of 156.5-165.5°C. The compound is stable under recommended storage conditions and is incompatible with oxidizing agents.

Scientific Research Applications

1. Synthesis of 3-Aminoimidazo[1,2-a]pyridines

Methyl 3-bromoimidazo[1,2-A]pyridine-7-carboxylate is utilized in the synthesis of 3-aminoimidazo[1,2-a]pyridines, employing ionic liquids like 1-butyl-3-methylimidazolium bromide for enhanced yields. This process simplifies the workup and allows for the reuse of the ionic liquid (Shaabani, Soleimani, & Maleki, 2006).

2. Formation of Imidazo-fused Nitrogen-Heterocycles

The compound reacts with 2-aminopyridines to form imidazo[1,2-a]pyridine derivatives. These reactions are crucial for creating various imidazo-fused nitrogen-heterocycles, which have potential applications in medicinal chemistry (Imafuku, Miyashita, & Kikuchi, 2003).

3. Use in Palladium-Catalyzed Suzuki–Miyaura Borylation

This compound is significant in the palladium-catalyzed Suzuki–Miyaura borylation reactions, a key method in the pharmaceutical industry for API-based synthesis. It plays a role in the formation of active agents, particularly in creating dimerization products used in anti-cancer and anti-TB agents (Sanghavi, Sriram, Kumari, & Kapadiya, 2022).

4. Microwave-Assisted Synthesis of Imidazoheterocycles

It's also used in microwave-assisted synthesis methods to efficiently produce various 3-bromoimidazo[1,2-a]pyridines and related imidazoheterocycles. This methodology provides good yields and has broad applications in heterocyclic chemistry (Patil, Mascarenhas, Sharma, Roopan, & Roychowdhury, 2014).

5. Novel Selenylated Imidazo[1,2-a]pyridines for Chemotherapy

In cancer research, selenylated imidazo[1,2-a]pyridines derived from this compound have shown promise as anti-cancer agents, particularly in breast cancer chemotherapy. They exhibit high cytotoxicity and potential for tumor treatment (Almeida, Rafique, Saba, Siminski, Mota, Filho, Braga, Pedrosa, & Ourique, 2018).

Safety and Hazards

“Methyl 3-bromoimidazo[1,2-A]pyridine-7-carboxylate” is labeled with the GHS07 pictogram. The hazard statements associated with this compound are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Biochemical Analysis

Biochemical Properties

Methyl 3-bromoimidazo[1,2-A]pyridine-7-carboxylate plays a crucial role in various biochemical reactions. It is known to interact with several enzymes and proteins, influencing their activity and function. For instance, this compound can act as an inhibitor or activator of specific enzymes, thereby modulating biochemical pathways. It has been observed to interact with proteins involved in signal transduction, such as kinases and phosphatases, altering their phosphorylation states and activity levels . Additionally, this compound can bind to nucleic acids, affecting processes like DNA replication and transcription .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the MAPK/ERK pathway, leading to changes in cell proliferation and differentiation . Furthermore, this compound can alter the expression of genes involved in apoptosis, thereby impacting cell survival and death . Its effects on cellular metabolism include changes in the activity of metabolic enzymes and the levels of key metabolites .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound can bind to specific biomolecules, such as enzymes and receptors, leading to changes in their activity. For instance, it can inhibit the activity of certain kinases by binding to their active sites, preventing substrate phosphorylation . Additionally, this compound can activate transcription factors, leading to changes in gene expression . These molecular interactions result in the modulation of various biochemical pathways and cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under recommended storage conditions, but it can degrade over time, leading to a decrease in its activity . Long-term studies have shown that prolonged exposure to this compound can result in changes in cellular function, such as alterations in gene expression and metabolic activity . These temporal effects are important to consider when designing experiments and interpreting results.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can have beneficial effects, such as enhancing cell proliferation and survival . At high doses, it can exhibit toxic or adverse effects, including cell death and tissue damage . Threshold effects have been observed, where a specific dosage range is required to achieve the desired biological effects without causing toxicity . These dosage-dependent effects are crucial for determining the therapeutic potential and safety of this compound.

Metabolic Pathways

This compound is involved in several metabolic pathways. It can interact with enzymes and cofactors, influencing metabolic flux and metabolite levels . For example, this compound can inhibit the activity of enzymes involved in glycolysis, leading to changes in glucose metabolism. Additionally, this compound can affect the tricarboxylic acid (TCA) cycle, altering the levels of key intermediates and energy production. These metabolic effects are important for understanding the overall impact of this compound on cellular function.

Synthesis routes and methods

Procedure details

Imidazo[1,2-α]pyridine-7-carboxylic acid methyl ester (0.53 g, 3.0 mmol) and sodium acetate (0.30 g, 3.6 mmol) were dissolved in a saturated solution of potassium bromide in methanol (5 ml) and cooled to 0° C. before dropwise addition of bromine (0.50 g, 3.2 mmol) over 5 min. The mixture was allowed to stir for 15 minutes before adding saturated sodium sulphite solution (1 ml). The reaction was evaporated to dryness and the residue partitioned between ethyl acetate and 10% sodium sulphate solution. The organics were washed with water, brine, dried over sodium sulphate and concentrated to give a yellow oil. This oil was purified by flash column chromatography on silica eluting with dichloromethane/methanol/conc. ammonia (gradient 99:1:0.1 through to 96:4:0.4) to give 3-bromo-imidazo[1,2-α]pyridine-7-carboxylic acid methyl ester (0.63 g, 83%) as a white solid. 1H NMR (400 MHz, CDCl3) δH 3.98 (3H, s), 7.55 (1H, dd, J 2 and 7), 7.79 (1H, s), 8.16 (1H, dd, J 2 and 7), 8.36 (1H, d, J 2).